Cas no 204070-00-8 (Boc-D-Arg-OH HCl H2O)

• Product Name: Boc-D-Arg-OH HCl H2O
• CAS No: 204070-00-8
• MF: C₁₁H₂₅ClN₄O₅
• MW: 328.793001890183
• MDL: MFCD00065554
• CID: 253972
• PubChem ID: 45489532
• Update Time: 2025-10-28

Boc-D-Arg-OH HCl H2O Chemical and Physical Properties

Names and Identifiers

• D-Arginine,N2-[(1,1-dimethylethoxy)carbonyl]-, monohydrochloride, monohydrate (9CI)
• Boc-Arg HCl H2O
• BOC-D-ARGININE HYDROCHLORIDEMONOHYDRATE
• BOC-D-ARG-OH HCL H2O
• BOC-D-ARG HCL H2O
• BOC-D-ARGININE HCL H2O
• BOC-D-ARGININE HYDROCHLORIDE HYDRATE
• BOC-D-ARG-OH H2O HCL
• BOC-D-ARG-OH HCL HYDRATE
• BOC-D-ARG-OH HYDROCHLORIDE HYDRATE
• N-[(1,1-Dimethylethoxy)carbonyl]-D-arginine monohydrochloride monohydrate
• NALPHA-BOC-D-ARGININE HYDROCHLORIDE HYDRATE
• N-BOC-D-ARGININE HYDROCHLORIDE HYDRATE
• (R)-2-((tert-Butoxycarbonyl)amino)-5-guanidinopentanoic acid hydrochloride hydrate
• BOC-D-ARG-OH.HCL.H2O
• Nalpha-(Tert-Butoxycarbonyl)-D-Arginine Hydrochloride,Hydrate
• N-
• A-Boc-D-Arginine hydrochloride monohydrate
• Boc-D-Arg-OHCl2O
• Nalpha-(tert-Butoxycarbonyl)-D-arginine Hydrochloride Monohydrate
• Jsp001083
• Boc-D-Arg-OH inverted exclamation mark currencyHCl inverted exclamation mark currencyH2O
• SCHEMBL10723070
• Boc-D-Arg-OH . HCl . H2O
• N-alpha-(tert-Butoxycarbonyl)-D-arginine hydrochloride hydrate
• AKOS016843531
• AM81506
• 204070-00-8
• MFCD00065554
• (2R)-5-(diaminomethylideneamino)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid;hydrate;hydrochloride
• (R)-2-(tert-butoxycarbonylamino)-5-guanidinopentanoic acid hydrochloride hydrate
• DS-13793
• (tert-Butoxycarbonyl)-D-arginine hydrochloride monohydrate
• J-300023
• CS-0154576
• G69920
• N-Boc-D-arginine HCl Hydrate
• Boc-D-Arg-OH HCl H2O

• MDL： MFCD00065554
• Inchi： 1S/C11H22N4O4.ClH.H2O/c1-11(2,3)19-10(18)15-7(8(16)17)5-4-6-14-9(12)13;;/h7H,4-6H2,1-3H3,(H,15,18)(H,16,17)(H4,12,13,14);1H;1H2/t7-;;/m1../s1
• InChI Key： OVXLPYFDJUFEHQ-XCUBXKJBSA-N
• SMILES： Cl.O(C(N[C@@H](C(=O)O)CCC/N=C(\N)/N)=O)C(C)(C)C.O

Computed Properties

• Exact Mass: 346.16200
• Monoisotopic Mass: 328.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 345
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141

Experimental Properties

• Melting Point: 176 °C
• PSA: 155.99000
• LogP: 2.48280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-D-Arg-OH HCl H2O

Comprehensive Overview of Boc-D-Arg-OH HCl H2O (CAS No. 204070-00-8)

Boc-D-Arg-OH HCl H2O (CAS No. 204070-00-8) is a versatile compound widely used in the fields of chemical biology and pharmaceutical research. This compound, also known as Boc-D-arginine hydrochloride monohydrate, is a protected form of the amino acid D-arginine, which plays a crucial role in various biochemical processes and drug development initiatives.

The structure of Boc-D-Arg-OH HCl H2O consists of a tert-butyloxycarbonyl (Boc) protecting group attached to the amino group of D-arginine, a hydrochloride salt, and a water molecule. The Boc group is commonly used in peptide synthesis to protect the amino group from unwanted reactions during the synthesis process. This protection allows for precise control over the reactivity of the amino acid, making it an essential tool in the synthesis of complex peptides and proteins.

Recent advancements in the field of chemical biology have highlighted the importance of Boc-D-Arg-OH HCl H2O in various research applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of novel peptide-based therapeutics for neurodegenerative diseases. The researchers found that Boc-D-Arg-OH HCl H2O could be effectively incorporated into peptides designed to target specific receptors involved in Alzheimer's disease, leading to improved therapeutic outcomes.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of Boc-D-Arg-OH HCl H2O in the synthesis of cyclic peptides with enhanced stability and bioavailability. The results showed that the Boc protection strategy significantly improved the yield and purity of the final peptide products, making them more suitable for clinical applications.

The versatility of Boc-D-Arg-OH HCl H2O extends beyond its use in peptide synthesis. It has also been utilized in the development of small molecule inhibitors for various enzymes and receptors. A recent publication in ACS Chemical Biology reported the successful synthesis of a potent inhibitor for a key enzyme involved in cancer progression using this compound as a building block. The inhibitor exhibited high selectivity and efficacy, demonstrating the potential of Boc-D-Arg-OH HCl H2O in drug discovery efforts.

In addition to its applications in drug development, Boc-D-Arg-OH HCl H2O has been studied for its role in understanding protein-protein interactions and signaling pathways. A study published in Nature Communications utilized this compound to investigate the binding affinity and kinetics of a protein complex involved in cell signaling. The findings provided valuable insights into the molecular mechanisms underlying cellular processes and could lead to new therapeutic strategies for diseases characterized by aberrant signaling.

The physical and chemical properties of Boc-D-Arg-OH HCl H2O make it an ideal candidate for various analytical techniques. Its solubility in water and organic solvents allows for easy handling and compatibility with different experimental setups. Additionally, its stability under various conditions ensures consistent results across different studies.

In conclusion, Boc-D-Arg-OH HCl H2O (CAS No. 204070-00-8) is a critical compound with wide-ranging applications in chemical biology and pharmaceutical research. Its unique properties and versatility make it an indispensable tool for scientists working on peptide synthesis, drug discovery, and biochemical studies. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in these fields.